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For Researchers, Scientists, and Drug Development Professionals

Introduction
Parillin, a naturally occurring steroidal saponin, has garnered significant interest within the

scientific community for its diverse biological activities. As a member of the saponin family, its

structure is characterized by a steroidal aglycone core linked to one or more sugar chains. This

guide provides a comprehensive overview of the chemical structure of Parillin, supported by

quantitative data, detailed experimental protocols, and visualizations of its structure and

potential biological interactions. Parillin is synonymous with sarsasaponin, a known constituent

of plants from the Smilax genus.[1]

Chemical Structure of Parillin
Parillin is a complex glycoside built upon a steroidal sapogenin core. The aglycone component

of Parillin is sarsasapogenin, a spirostanol steroid. The full chemical structure of Parillin
consists of this sarsasapogenin backbone with a specific oligosaccharide chain attached at the

C-3 position.

The systematic name for the sarsasapogenin aglycone is (3β,5β,25S)-spirostan-3-ol. The

defining feature of this aglycone is the spiroketal moiety, which is formed by the cyclization of a

hydroxy group on the steroid side chain with a ketone.
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The carbohydrate portion of Parillin is a branched tetrasaccharide. Spectroscopic analysis has

elucidated the specific sugar units and their linkages. The complete structure of Parillin
(Sarsasaponin) is sarsasapogenin 3-O-{β-D-glucopyranosyl-(1→2)-[β-D-xylopyranosyl-(1→3)]-

β-D-glucopyranosyl-(1→4)-β-D-galactopyranoside}.

Below is a DOT script to generate a 2D representation of the Parillin chemical structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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